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Compound of Interest

Compound Name: 1-Ethyl-2-methylicyclohexane

Cat. No.: B1583165

An In-depth Technical Guide on the Physical Properties of 1-Ethyl-2-methylcyclohexane

This guide provides a comprehensive overview of the core physical properties of 1-Ethyl-2-
methylcyclohexane, tailored for researchers, scientists, and professionals in drug
development. It includes a summary of quantitative data, detailed experimental protocols for
key physical property determination, and logical and workflow diagrams to illustrate key
concepts and procedures.

Core Physical and Chemical Properties

1-Ethyl-2-methylcyclohexane is a cycloalkane with the chemical formula C9H18.[1][2][3][4][5]
Its molecular weight is approximately 126.24 g/mol .[1][2][4][6][7][8] This compound is a
flammable liquid and vapor.[2]

Table 1: Summary of Physical Properties of 1-Ethyl-2-methylcyclohexane
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Property Value Units Notes

Molecular Weight 126.24 g/mol [L12141e1718l1

Boiling Point 150.84 - 156 °C LHI3][9] At 760.00 mm

Ho.

Melting Point -77.27 °C Estimated.[9]

Density 0.81 g/cm3 9]

Refractive Index 1.4420 - 1.4440 [9]

Water Solubility 3.949 mg/L Estimated at 25 °C.[1]

Vapor Pressure 4.807 mmHg Estimated at 25 °C.[1]

Flash Point 31.90 °C Estimated.[1]

logP (o/w) 4.743 Estimated.[1][9]
Stereoisomerism

1-Ethyl-2-methylcyclohexane exists as cis and trans stereoisomers, which may have slightly
different physical properties. The CAS number for the mixture of isomers is 3728-54-9.[1][2][3]
[4][5][9] The CAS number for the trans-isomer is 4923-78-8, and for the cis-isomer is also
referenced in literature.[6][10][11][12]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
liquid compounds such as 1-Ethyl-2-methylcyclohexane.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small liquid sample.[13]

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at
one end), rubber band, heating source (Bunsen burner or heating mantle), and mineral oil.
[13]
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e Procedure:

o

Attach a small test tube containing about 0.5 mL of 1-Ethyl-2-methylcyclohexane to a
thermometer using a rubber band.[13]

Place a capillary tube, with its open end down, into the test tube.[13]

Place the assembly into the Thiele tube filled with mineral oil, ensuring the sample is
below the oil level.

Gently heat the side arm of the Thiele tube.[13]
As the temperature rises, a stream of bubbles will emerge from the capillary tube.[13]
Continue heating until a continuous stream of bubbles is observed, then remove the heat.

The boiling point is the temperature at which the liquid just begins to enter the capillary
tube as the apparatus cools.[13]

Density Determination

The density of a liquid can be determined by measuring its mass and volume.[14][15][16]

o Apparatus: Electronic balance, graduated cylinder or pycnometer.[14]

e Procedure:

Measure the mass of a clean, dry graduated cylinder (or pycnometer) using an electronic
balance.[17]

Add a known volume of 1-Ethyl-2-methylcyclohexane to the graduated cylinder. Read
the volume from the bottom of the meniscus.[14][17]

Measure the total mass of the graduated cylinder and the liquid.[17]
Subtract the mass of the empty cylinder to find the mass of the liquid.[17]

Calculate the density using the formula: Density = Mass / Volume.[14][15]
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Refractive Index Determination

The refractive index is a measure of how much light bends, or refracts, when it enters a liquid
and is a useful physical property for identifying liquids.[18]

o Apparatus: A refractometer (e.g., an Abbe refractometer).[19]

e Procedure:

o

Ensure the prism of the refractometer is clean and dry.

o Calibrate the instrument using a standard sample with a known refractive index, such as
distilled water.

o Place a few drops of 1-Ethyl-2-methylcyclohexane onto the prism.
o Close the prism and allow the sample to spread into a thin film.

o Look through the eyepiece and adjust the control to bring the dividing line between the
light and dark areas into focus.

o Align the dividing line with the crosshairs.

o Read the refractive index from the scale. It's important to also record the temperature at
which the measurement is taken, as refractive index is temperature-dependent.[18]

Visualizations

The following diagrams illustrate key experimental workflows and conceptual relationships
relevant to the physical properties of 1-Ethyl-2-methylcyclohexane.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the physical properties of a liquid.
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Factors Influencing Boiling Point of Alkanes
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Caption: Relationship between molecular properties and boiling point in alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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